N'-(3-hydroxybenzylidene)-3-(1-naphthyl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(3-hydroxyphenyl)methylideneamino]-3-naphthalen-1-yl-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C21H16N4O2/c26-16-8-3-5-14(11-16)13-22-25-21(27)20-12-19(23-24-20)18-10-4-7-15-6-1-2-9-17(15)18/h1-13,26H,(H,23,24)(H,25,27)/b22-13+
• InChI Key: VHOUKTLTCKTEMD-LPYMAVHISA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=NNC(=C3)C(=O)NN=CC4=CC(=CC=C4)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2C3=NNC(=C3)C(=O)N/N=C/C4=CC(=CC=C4)O
• Molecular Formula: C21H16N4O2
• Molecular Weight: 356.4 g/mol

Description

N'-(3-hydroxybenzylidene)-3-(1-naphthyl)-1H-pyrazole-5-carbohydrazide, commonly known as HBNP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. HBNP is a pyrazole derivative that exhibits unique properties, making it a promising candidate for drug discovery and development. In

Mechanism of Action

The mechanism of action of HBNP is not yet fully understood. However, studies have shown that HBNP exerts its pharmacological effects by interacting with various biological targets, including enzymes, receptors, and signaling pathways. HBNP has been shown to inhibit the activity of tyrosinase, which is involved in melanin synthesis. This property makes HBNP a potential candidate for the treatment of hyperpigmentation disorders. HBNP has also been found to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
HBNP has been found to exhibit various biochemical and physiological effects. Studies have shown that HBNP possesses potent antioxidant activity, which can protect cells from oxidative stress-induced damage. HBNP has also been found to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, HBNP has been shown to exhibit neuroprotective activity by inhibiting acetylcholinesterase and butyrylcholinesterase, which are involved in the degradation of acetylcholine.

Advantages and Limitations for Lab Experiments

The advantages of using HBNP in lab experiments include its high yield, cost-effectiveness, and ease of synthesis. HBNP has also been found to exhibit potent pharmacological activities, making it a promising candidate for drug discovery and development. However, the limitations of using HBNP in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of HBNP. One potential direction is to explore the use of HBNP as a potential therapeutic agent for the treatment of hyperpigmentation disorders. Another direction is to investigate the use of HBNP as a potential anticancer agent. Further research is also needed to fully understand the mechanism of action of HBNP and to identify its molecular targets. Additionally, the potential toxic effects of HBNP need to be investigated further to ensure its safety for human use.

Scientific Research Applications

HBNP has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. HBNP has been shown to exhibit significant anticancer, anti-inflammatory, and antioxidant activities. In addition, HBNP has been found to possess potent inhibitory activity against various enzymes, including tyrosinase, acetylcholinesterase, and butyrylcholinesterase. These properties make HBNP a promising candidate for drug discovery and development.